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Compound of Interest

Compound Name: Isobutyltrimethoxysilane

Cat. No.: B108605 Get Quote

This guide provides comprehensive safety information and handling precautions for

Isobutyltrimethoxysilane, intended for researchers, scientists, and professionals in drug

development. The following sections detail the chemical and physical properties, hazard

classifications, handling protocols, and emergency procedures associated with this compound.

Chemical and Physical Properties
The fundamental physical and chemical characteristics of Isobutyltrimethoxysilane are

summarized below. This data is essential for safe handling and storage.
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Property Value Reference

Molecular Formula C7H18O3Si [1][2]

Molecular Weight 178.30 g/mol [1]

Appearance Colorless liquid [1][3][4]

Odor Mild odor [4]

Boiling Point 154 °C (309 °F) [3]

Density 0.93 g/mL at 25 °C [3]

Flash Point 27 °C (80.6 °F) - closed cup

Refractive Index n20/D 1.396 [3]

Solubility

Soluble in organic solvents,

insoluble in water.

Decomposes slowly in contact

with moist air or water.

[4][5]

GHS Hazard Classification
Isobutyltrimethoxysilane is classified under the Globally Harmonized System (GHS) with the

following hazard statements.[1]
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Hazard Code Hazard Statement Class

H226 Flammable liquid and vapor
Flammable liquids (Category

3)

H315 Causes skin irritation Skin irritation (Category 2)

H319 Causes serious eye irritation
Serious eye irritation (Category

2A)

H332 Harmful if inhaled
Acute toxicity, inhalation

(Category 4)

H335 May cause respiratory irritation

Specific target organ toxicity —

single exposure (Category 3),

Respiratory tract irritation

H336
May cause drowsiness or

dizziness

Specific target organ toxicity —

single exposure (Category 3),

Central nervous system

Note: The percentages for some hazard statements indicate the proportion of notifications to

the ECHA C&L Inventory that provide that classification. For example, H226 (Flammable liquid

and vapor) was reported in 83.9% of the notifications.[1]

Experimental Protocols and Handling Precautions
General Handling and Storage Protocol
Objective: To ensure the safe handling and storage of Isobutyltrimethoxysilane to prevent

exposure and accidents.

Methodology:

Ventilation: Always handle Isobutyltrimethoxysilane in a well-ventilated area, preferably in

a chemical fume hood to prevent the accumulation of vapors.[5][6]

Ignition Sources: This is a flammable liquid, so keep it away from heat, sparks, open flames,

and other ignition sources.[2] Smoking is strictly prohibited in the handling area.[2]
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Static Discharge: Take precautionary measures against static discharge. Use non-sparking

tools and ground/bond containers and receiving equipment during transfer.[2][5][7]

Personal Hygiene: Wash hands thoroughly after handling.[5][6] Do not eat, drink, or smoke in

the work area.[2] Contaminated clothing should be removed and washed before reuse.[2][5]

Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[6] Keep

away from heat and sources of ignition.

Personal Protective Equipment (PPE) Protocol
Objective: To define the necessary personal protective equipment to be worn when handling

Isobutyltrimethoxysilane.

Methodology:

Eye Protection: Wear chemical safety goggles or a face shield.[6][8] Contact lenses should

not be worn.[5]

Hand Protection: Neoprene or nitrile rubber gloves are recommended.[5] Gloves must be

inspected before use and disposed of properly after.

Skin and Body Protection: Wear suitable protective clothing to prevent skin contact.[5][6][8]

In case of potential splashing, a chemical-resistant apron may be necessary.

Respiratory Protection: If inhalation of vapors is possible, use a NIOSH-certified organic

vapor respirator with a black cartridge.[5] For higher concentrations or in situations where the

respirator is the sole means of protection, a full-face supplied-air respirator should be used.
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Personal Protective Equipment (PPE) for Isobutyltrimethoxysilane

Respiratory Protection Hand Protection Eye Protection Body Protection

Chemical Handler

NIOSH-certified organic vapor respirator

must wear

Neoprene or nitrile rubber gloves

must wear

Chemical safety goggles or face shield

must wear

Protective clothing

must wear

Exposure Type

Immediate Action

Medical Attention

Inhalation

Move to Fresh Air

Skin_Contact

Wash with Soap and Water

Eye_Contact

Rinse Eyes for 15 mins

Ingestion

Rinse Mouth, Do NOT Induce Vomiting

Seek Medical Advice/Attention

if irritation persists
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Spill Occurs

Evacuate Area & Remove Ignition Sources

Don Appropriate PPE

Contain Spill with Absorbents

Collect with Non-Sparking Tools

Place in Labeled Container for Disposal

Spill Cleaned

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Isobutyltrimethoxysilane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b108605#isobutyltrimethoxysilane-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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